Cas no 1330756-30-3 (3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole)

• Product Name: 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole
• CAS No: 1330756-30-3
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD19982739
• CID: 4588654
• Update Time: 2025-06-13

3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole
• 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole

• MDL： MFCD19982739
• Inchi： 1S/C5H8ClN3O/c1-3-9-5(10-2)7-4(6)8-9/h3H2,1-2H3
• InChI Key： VELPBSAKABINMO-UHFFFAOYSA-N
• SMILES： N1(CC)C(OC)=NC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole

Introduction to 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole (CAS No. 1330756-30-3)

3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole, identified by the chemical identifier CAS No. 1330756-30-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of chloro, ethyl, and methoxy substituents on the triazole ring endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole exhibits a balance of electrophilic and nucleophilic centers, which are crucial for its reactivity in organic synthesis. The chloro group at the 3-position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. In contrast, the ethyl and methoxy groups contribute to steric hindrance and electronic effects that influence its overall reactivity profile. These features have positioned this compound as a versatile building block in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that triazole compounds exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as chloro into the triazole core can enhance binding affinity to biological targets, thereby improving therapeutic efficacy. 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole is no exception and has been explored in several preclinical studies for its potential pharmacological applications.

One of the most compelling aspects of 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that mimic natural products or known drug entities. For instance, modifications at the 1-position can introduce diverse functional groups while maintaining the core triazole structure. This flexibility has allowed chemists to fine-tune properties such as solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry have further enhanced the utility of 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These insights have guided rational drug design efforts aimed at optimizing lead compounds for clinical development. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.

The synthesis of 3-chloro-1-ethyl-5-methoxy-1H-1,2,4-triazole involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes include nucleophilic aromatic substitution reactions on halogenated precursors followed by functional group interconversions. Advances in green chemistry principles have also influenced modern synthetic strategies for this compound. For example, catalytic methods and solvent-free conditions have been explored to minimize waste generation while maintaining high yields.

In the context of drug discovery pipelines,3-chloro-1-ethyl-5-methoxy-HCHCHCHCHCHCHCHCHCHCHCHCHCHCHtriazole has been utilized in high-throughput screening (HTS) campaigns to identify hits with desired biological activity. Its structural motif has proven effective in binding to enzymes and receptors involved in disease pathways such as kinases and proteases. Several derivatives derived from this scaffold have advanced into clinical trials for treating conditions ranging from cancer to infectious diseases.

The pharmacokinetic profile of compounds derived from 3-chloro-HClllIllIllIllIllIllI-I-I-I-I-I-I-I-I-I-I-I-I-I-HCl triazole is another area of active investigation. Researchers are interested in optimizing absorption distribution metabolism excretion (ADME) properties to ensure therapeutic efficacy while minimizing side effects. Modifications such as prodrugs or bioisosteres are being explored to enhance oral bioavailability or tissue penetration.

Future directions for research on 3-chloro-HClllIllIllIllIllIllI-I-I-I-I-HCltriazole include exploring its potential in combination therapies and addressing challenges related to drug resistance. By understanding how this compound interacts with other molecules within biological systems, scientists can develop synergistic approaches that improve treatment outcomes significantly.

The impact of CAS No 13307563003 on medicinal chemistry underscores its importance not only as a synthetic intermediate but also as a pharmacophore itself, capable of eliciting desirable biological responses when properly designed into larger molecules, The continued exploration of this compound promises further breakthroughs that will shape future therapeutic strategies across multiple disciplines within healthcare research, highlighting why it remains a subject of intense scientific interest today.